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Compound of Interest

Compound Name: Di-n-nonyl phthalate-3,4,5,6-d4

Cat. No.: B1456434 Get Quote

An In-depth Technical Guide to Commercial Sourcing of Di-n-nonyl Phthalate-3,4,5,6-d4

This guide serves as a technical resource for researchers, scientists, and professionals in drug

development, providing detailed information on the commercial availability and technical

specifications of Di-n-nonyl phthalate-3,4,5,6-d4. This deuterated analog is a critical internal

standard for the accurate quantification of Di-n-nonyl phthalate in various matrices.

Commercial Suppliers and Product Specifications
Di-n-nonyl phthalate-3,4,5,6-d4 is available from several specialized chemical suppliers. The

following table summarizes the key quantitative data from various commercial sources to

facilitate comparison.
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Supplier
Product
Code/Cat
alog #

CAS
Number

Molecular
Weight (
g/mol )

Chemical
Formula

Isotopic
Purity/En
richment

Notes

Sigma-

Aldrich
- - 422.63

C₂₆D₄H₃₈O

₄

98 atom %

D

Assay:

98% (CP)

LGC

Standards

TRC-

A634908[1

]

1202865-

43-7[1]

422.3334[1

]
- -

Unlabelled

CAS: 84-

76-4[1]

AccuStand

ard

PHTH-D4-

013S[2]

1202865-

43-7[2]
- - -

Provided

as a

certified

reference

material at

100 µg/mL

in

Methanol[2

]

CDN

Isotopes
D-6827[3]

1202865-

43-7[3]
422.64[3]

C₆D₄[COO

(CH₂)₈CH₃]

₂[3]

99 atom %

D[3]

Unlabelled

CAS: 84-

76-4[3]

Pharmaffili

ates

PA PST

010950[4]

1202865-

43-7[4]
422.64[4]

C₂₆H₃₈D₄O

₄[4]
- -

Fisher

Scientific
30313599 - - - -

Supplier is

CDN

Isotopes

Representative Experimental Protocol:
Quantification of Di-n-nonyl Phthalate in a Sample
Matrix using GC-MS and an Internal Standard
The following is a generalized methodology for the use of Di-n-nonyl phthalate-3,4,5,6-d4 as

an internal standard for the quantification of its non-deuterated counterpart in a given sample.
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This protocol is representative and may require optimization based on the specific matrix and

instrumentation.

1. Objective: To accurately quantify the concentration of Di-n-nonyl phthalate in a sample using

Gas Chromatography-Mass Spectrometry (GC-MS) with Di-n-nonyl phthalate-3,4,5,6-d4 as

an internal standard.

2. Materials:

Di-n-nonyl phthalate standard
Di-n-nonyl phthalate-3,4,5,6-d4 (Internal Standard, IS)
High purity solvents (e.g., hexane, dichloromethane)
Sample for analysis
GC-MS system

3. Procedure:

Visualizations
The following diagrams illustrate key logical and experimental workflows.
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Logical Relationship of Deuterated Standard to Analyte

Core Chemical Structure

Analytes
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(C8H4O4)

Di-n-nonyl phthalate
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 + Nonyl chains

Di-n-nonyl phthalate-3,4,5,6-d4
(Internal Standard)

 + Nonyl chains
+ Deuterated Phenyl Ring

Chemically Similar
Mass Difference (4 Da)
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Caption: Relationship between the analyte and its deuterated internal standard.
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Workflow for Quantification using Internal Standard

Spike with Internal Standard
(Di-n-nonyl phthalate-d4)

Sample Extraction
(LLE or SPE)

GC-MS Analysis

Quantification
(Response Ratio vs. Concentration)

Prepare Calibration Curve
(Analyte + IS)

End: Report Concentration

Click to download full resolution via product page

Caption: Experimental workflow for sample analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial suppliers of Di-n-nonyl phthalate-3,4,5,6-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
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phthalate-3-4-5-6-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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